2,4-Difluoro-3-(1-methylethoxy)benzaldehyde
Overview
Description
2,4-Difluoro-3-(1-methylethoxy)benzaldehyde, also known as 2,4-difluoro-3-isopropoxybenzaldehyde, is a chemical compound with the molecular formula C10H10F2O2 and a molecular weight of 200.18 . It is used in various areas of research including Life Science, Material Science, Chemical Synthesis, Chromatography, Analytical and many others .
Molecular Structure Analysis
The InChI code for 2,4-Difluoro-3-(1-methylethoxy)benzaldehyde is 1S/C10H10F2O2/c1-6(2)14-10-8(11)4-3-7(5-13)9(10)12/h3-6H,1-2H3 . This indicates the specific arrangement of atoms in the molecule.Physical And Chemical Properties Analysis
2,4-Difluoro-3-(1-methylethoxy)benzaldehyde has a density of 1.2±0.1 g/cm3 . Its boiling point is 271.7±35.0 °C at 760 mmHg . The flash point is 114.5±20.8 °C . The exact mass is 200.064880 .Scientific Research Applications
Advanced Oxidation Processes for Degradation of Organic Pollutants
Research on advanced oxidation processes (AOPs) for the degradation of acetaminophen highlights the importance of understanding the kinetics, mechanisms, and by-products of AOPs in treating aqueous media. This research can be relevant for studying the degradation pathways and potential environmental impact of related organic compounds, including 2,4-Difluoro-3-(1-methylethoxy)benzaldehyde, given its chemical structure that may undergo similar oxidative degradation processes (Qutob et al., 2022).
Polymerization of Substituted Aldehydes
The polymerization of higher aldehydes, including those substituted with fluorine, chlorine, or bromine, is significant for material science and engineering. These processes are critical for understanding the synthesis, characterization, and potential applications of polymers derived from substituted aldehydes. Insights into polymerization mechanisms and the properties of resulting polymers could inform the development of new materials based on 2,4-Difluoro-3-(1-methylethoxy)benzaldehyde (Kubisa et al., 1980).
Development of Chemosensors
Research into the chemical properties and biological activity of sultone derivatives, including their synthesis and potential pharmacological applications, underscores the versatility of organic compounds in constructing molecular systems with desirable properties. This knowledge base could be leveraged to explore 2,4-Difluoro-3-(1-methylethoxy)benzaldehyde's potential in developing chemosensors or pharmaceuticals with specific target activities (Hryhoriv et al., 2021).
Enzymatic Remediation of Organic Pollutants
The application of redox mediators in conjunction with oxidoreductive enzymes for the treatment of organic pollutants highlights a bio-remediation approach to managing environmental contamination. This research suggests potential for 2,4-Difluoro-3-(1-methylethoxy)benzaldehyde and similar compounds to be subjects in studies focused on enzymatic degradation or transformation, aiming to enhance efficiency and substrate range (Husain & Husain, 2007).
properties
IUPAC Name |
2,4-difluoro-3-propan-2-yloxybenzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10F2O2/c1-6(2)14-10-8(11)4-3-7(5-13)9(10)12/h3-6H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XQXSECTVYDOZNJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C=CC(=C1F)C=O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10F2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001249918 |
Source
|
| Record name | Benzaldehyde, 2,4-difluoro-3-(1-methylethoxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001249918 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Difluoro-3-(1-methylethoxy)benzaldehyde | |
CAS RN |
1370025-56-1 |
Source
|
| Record name | Benzaldehyde, 2,4-difluoro-3-(1-methylethoxy)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1370025-56-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzaldehyde, 2,4-difluoro-3-(1-methylethoxy)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001249918 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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